Cas no 99909-62-3 (5-Isopropyl-3-(methoxycarbonyl)-2H-cycloheptabfuran-2-one)

• Product Name: 5-Isopropyl-3-(methoxycarbonyl)-2H-cycloheptabfuran-2-one
• CAS No: 99909-62-3
• MF: C₁₄H₁₄O₄
• MW: 246.258564472198
• MDL: MFCD08276383
• CID: 797429
• PubChem ID: 87558448
• Update Time: 2025-05-19

5-Isopropyl-3-(methoxycarbonyl)-2H-cycloheptabfuran-2-one Chemical and Physical Properties

Names and Identifiers

• 2H-Cyclohepta[b]furan-3-carboxylicacid, 5-(1-methylethyl)-2-oxo-, methyl ester
• 5-ISOPROPYL-3-(METHOXYCARBONYL)-2H-CYCLOHEPTA[B]FURAN-2-ONE
• methyl 2-oxo-5-propan-2-ylcyclohepta[b]furan-3-carboxylate
• I0657
• HOVPKDFNWCKKGB-UHFFFAOYSA-N
• 3-methoxycarbonyl-5-isopropyl-2H-cyclohepta[b]furan-2-one
• methyl 2-oxo-5-(propan-2-yl)-2H-cyclohepta[b]furan-3-carboxylate
• D91193
• DTXSID20434964
• MFCD08276383
• 99909-62-3
• AKOS015838416
• AS-71899
• SCHEMBL10416090
• METHYL 5-ISOPROPYL-2-OXOCYCLOHEPTA[B]FURAN-3-CARBOXYLATE
• 5-Isopropyl-3-(methoxycarbonyl)-2H-cycloheptabfuran-2-one

• MDL： MFCD08276383
• Inchi： 1S/C14H14O4/c1-8(2)9-5-4-6-11-10(7-9)12(13(15)17-3)14(16)18-11/h4-8H,1-3H3
• InChI Key： HOVPKDFNWCKKGB-UHFFFAOYSA-N
• SMILES： O1C(C(C(=O)OC)=C2C1=CC=CC(=C2)C(C)C)=O

Computed Properties

• Exact Mass: 246.08900
• Monoisotopic Mass: 246.08920892g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 530
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 4
• XLogP3: 2.4
• Topological Polar Surface Area: 52.6

Experimental Properties

• Color/Form: Not determined
• Density: 1.219
• Melting Point: 124.0 to 128.0 deg-C
• Boiling Point: 470.85°C at 760 mmHg
• Flash Point: 248.132°C
• Refractive Index: 1.559
• PSA: 56.51000
• LogP: 2.65460
• Solubility: Not determined

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Cycloheptafurans Cycloheptafurans
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Cycloheptafurans
• Solvents and Organic Chemicals Organic Compounds Aldehyde/Ketone
• Solvents and Organic Chemicals Organic Compounds Hydrocarbons

Additional information on 5-Isopropyl-3-(methoxycarbonyl)-2H-cycloheptabfuran-2-one

Introduction to 5-Isopropyl-3-(methoxycarbonyl)-2H-cycloheptabfuran-2-one (CAS No. 99909-62-3)

5-Isopropyl-3-(methoxycarbonyl)-2H-cycloheptabfuran-2-one is a highly specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, identified by its CAS number 99909-62-3, belongs to the class of heterocyclic compounds, which are known for their diverse biological activities and potential therapeutic applications. The unique structural features of this molecule, including its cycloheptabfuran core and functional groups such as the isopropyl and methoxycarbonyl substituents, make it a subject of intense study in synthetic chemistry and drug discovery.

The structure of 5-Isopropyl-3-(methoxycarbonyl)-2H-cycloheptabfuran-2-one exhibits a fused bicyclic system, which is a common motif in many bioactive molecules. The presence of the methoxycarbonyl group at the 3-position enhances the electrophilicity of the molecule, making it a valuable intermediate in the synthesis of more complex pharmacophores. Additionally, the isopropyl group at the 5-position contributes to steric hindrance and can influence the molecule's interactions with biological targets. These structural attributes have made this compound a focal point for researchers exploring novel therapeutic agents.

In recent years, there has been a growing interest in developing small-molecule inhibitors targeting various enzymatic pathways involved in diseases such as cancer, inflammation, and neurodegenerative disorders. The biological activity of 5-Isopropyl-3-(methoxycarbonyl)-2H-cycloheptabfuran-2-one has been extensively investigated in preclinical studies. Researchers have found that this compound exhibits promising inhibitory effects on certain kinases and transcription factors, which are critical players in cellular signaling pathways. These findings suggest that it may have therapeutic potential in treating conditions associated with dysregulated kinase activity.

One of the most compelling aspects of this compound is its synthetic accessibility. The synthesis of 5-Isopropyl-3-(methoxycarbonyl)-2H-cycloheptabfuran-2-one has been optimized through multiple routes, allowing for scalable production under controlled conditions. The use of modern catalytic methods and green chemistry principles has further enhanced the efficiency and sustainability of its preparation. This accessibility is crucial for advancing preclinical research and eventual clinical development.

The pharmacokinetic properties of 5-Isopropyl-3-(methoxycarbonyl)-2H-cycloheptabfuran-2-one are also of great interest. Studies have indicated that this compound exhibits favorable solubility profiles and metabolic stability, which are essential characteristics for an effective drug candidate. Additionally, its bioavailability appears to be reasonable when tested in animal models, suggesting potential for further development into an oral therapeutic agent.

Recent advancements in computational chemistry have enabled researchers to predict the ADME (Absorption, Distribution, Metabolism, and Excretion) profiles of this compound with greater accuracy. Molecular docking simulations have been performed to evaluate its binding affinity to various biological targets, providing insights into its mechanism of action. These computational studies have complemented experimental data, helping to refine the structure-activity relationships (SAR) for this series of compounds.

The potential applications of 5-Isopropyl-3-(methoxycarbonyl)-2H-cycloheptabfuran-2-one extend beyond oncology. Preliminary research suggests that it may also have anti-inflammatory properties, making it a candidate for treating autoimmune diseases. Furthermore, its structural similarity to known bioactive molecules has prompted investigations into its role as a scaffold for drug design. By modifying specific functional groups or introducing new substituents, researchers aim to enhance its potency and selectivity against target enzymes or receptors.

In conclusion, 5-Isopropyl-3-(methoxycarbonyl)-2H-cycloheptabfuran-2-one (CAS No. 99909-62-3) represents a significant advancement in medicinal chemistry due to its unique structure and promising biological activities. Its synthetic feasibility, favorable pharmacokinetic properties, and potential therapeutic applications make it a valuable asset in the search for novel treatments for various diseases. As research continues to uncover new insights into its mechanisms of action and interactions with biological targets, this compound is poised to play an important role in future drug development efforts.